Cas no 885910-62-3 (N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide)

• Product Name: N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide
• CAS No: 885910-62-3
• MF: C₁₆H₁₄N₂O₃S₃
• MW: 378.488959789276
• CID: 5809130
• PubChem ID: 7254706
• Update Time: 2025-06-29

N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)-2-phenylsulfanylacetamide
• Acetamide, N-[6-(methylsulfonyl)-2-benzothiazolyl]-2-(phenylthio)-
• N-(6-METHANESULFONYL-1,3-BENZOTHIAZOL-2-YL)-2-(PHENYLSULFANYL)ACETAMIDE
• 885910-62-3
• F2537-1173
• SR-01000021452
• SR-01000021452-1
• AKOS008481554
• N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)-2-(phenylthio)acetamide
• N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide

• Inchi： 1S/C16H14N2O3S3/c1-24(20,21)12-7-8-13-14(9-12)23-16(17-13)18-15(19)10-22-11-5-3-2-4-6-11/h2-9H,10H2,1H3,(H,17,18,19)
• InChI Key： PSTRKGXHWNLCAU-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(S(C)(=O)=O)C=C2S1)(=O)CSC1=CC=CC=C1

Computed Properties

• Exact Mass: 378.01665583g/mol
• Monoisotopic Mass: 378.01665583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• pka: 8.14±0.70(Predicted)

Additional information on N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide

N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide: A Multifunctional Compound with Promising Applications in Pharmaceutical and Biomedical Research

N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide, with the CAS number 885910-62-3, represents a unique molecular scaffold that has garnered significant attention in recent years due to its potential therapeutic applications and structural versatility. This compound belongs to the class of benzothiazole derivatives, which are widely studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and antitumor properties. The integration of a methanesulfonyl group at the 6-position of the benzothiazole ring and a phenylsulfanyl substituent at the acetyl moiety creates a complex molecular architecture that may influence its pharmacokinetic profile and target specificity.

Recent advances in medicinal chemistry have highlighted the importance of functional group modifications in enhancing the therapeutic potential of benzothiazole-based compounds. The methanesulfonyl group, acting as an electrophilic sulfur-containing moiety, has been shown to improve the solubility and metabolic stability of such molecules. This is particularly relevant for drug candidates targeting intracellular pathways, where enhanced bioavailability can significantly impact efficacy. Meanwhile, the phenylsulfanyl substituent introduces additional aromaticity and hydrogen-bonding capabilities, which may facilitate interactions with specific protein targets, such as kinases or G-protein coupled receptors (GPCRs).

Emerging research in the field of benzothiazole derivatives has demonstrated their potential as modulators of signaling pathways involved in cancer progression. For instance, a 2023 study published in Journal of Medicinal Chemistry reported that compounds with a similar structural framework exhibited selective inhibition of the PI3K/AKT/mTOR pathway, a key driver of tumorigenesis. The N-(6-methanesulfonyl-1,3-benzothiazol-2-yl) moiety was identified as critical for maintaining the compound's affinity to the PI3K catalytic subunit, while the phenylsulfanyl group contributed to the overall molecular rigidity, enhancing its binding efficiency.

Another area of active investigation involves the use of N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide in the development of antiviral agents. A 2024 preclinical study focused on its potential as an inhibitor of SARS-CoV-2 main protease (Mpro), a viral enzyme essential for replication. The compound's ability to form hydrogen bonds with the enzyme's active site, combined with its hydrophobic interactions with the catalytic cysteine residue, was found to significantly reduce viral protease activity in vitro. This finding underscores the compound's potential as a lead candidate for antiviral drug development, particularly in the context of emerging viral threats.

From a synthetic perspective, the 1,3-benzothiazole core of N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide is often synthesized through a nucleophilic substitution reaction between 2-aminobenzothiazole and an appropriate electrophilic reagent. Recent advancements in asymmetric catalysis have enabled the selective introduction of the phenylsulfanyl group, allowing for the creation of enantiomerically pure compounds with improved pharmacological properties. This synthetic flexibility is particularly valuable for optimizing drug candidates for specific therapeutic indications.

Furthermore, the acetamide functional group in this compound plays a dual role in both its chemical reactivity and biological activity. As a hydrogen bond donor, it can interact with amino acid residues in target proteins, while its acyl character may influence the compound's permeability across biological membranes. This dual functionality is a key factor in the compound's ability to modulate multiple biological targets simultaneously, a property that is increasingly valued in the design of multitarget drugs for complex diseases like cancer and neurodegenerative disorders.

Current research is also exploring the potential of N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide as a scaffold for the development of enzyme inhibitors. A 2023 study published in Bioorganic & Medicinal Chemistry demonstrated its ability to inhibit the activity of acetylcholinesterase, an enzyme implicated in Alzheimer's disease. The compound's interaction with the enzyme's active site was found to be highly specific, with minimal off-target effects, suggesting its potential as a therapeutic agent for neurodegenerative conditions.

In conclusion, N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide represents a promising molecular template with broad therapeutic potential. Its unique structural features, including the methanesulfonyl and phenylsulfanyl groups, enable it to interact with a variety of biological targets, making it a valuable candidate for further preclinical and clinical investigation. As research in this area continues to evolve, the compound may play a significant role in the development of novel therapies for a range of diseases, from cancer to viral infections and neurodegenerative disorders.

For researchers and pharmaceutical companies, the exploration of N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide offers opportunities to leverage its structural advantages in drug discovery. By combining computational modeling with experimental validation, it is possible to further optimize this compound for specific therapeutic applications, potentially leading to the development of more effective and safer medications in the future.